Cas no 627076-27-1 ({[2-(trifluoromethyl)phenyl]methyl}hydrazine)

{[2-(trifluoromethyl)phenyl]methyl}hydrazine structure
627076-27-1 structure
Product Name:{[2-(trifluoromethyl)phenyl]methyl}hydrazine
CAS No:627076-27-1
MF:C8H9F3N2
MW:190.165672063828
MDL:MFCD18432510
CID:957356
PubChem ID:20367279
Update Time:2025-04-19

{[2-(trifluoromethyl)phenyl]methyl}hydrazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(trifluoromethyl)benzyl)hydrazine
    • [2-(trifluoromethyl)phenyl]methylhydrazine
    • (2-Trifluoromethyl-benzyl)-hydrazine
    • {[2-(trifluoromethyl)phenyl]methyl}hydrazine
    • 2-trifluoromethylbenzylhydrazine
    • (2-(Trifluoromethyl)benzyl)hydrazine
    • Hydrazine, [[2-(trifluoromethyl)phenyl]methyl]-
    • P10770
    • DTXSID60606209
    • AKOS000153526
    • PB12695
    • CS-0053870
    • 627076-27-1
    • SCHEMBL8223845
    • MDL: MFCD18432510
    • Inchi: 1S/C8H9F3N2/c9-8(10,11)7-4-2-1-3-6(7)5-13-12/h1-4,13H,5,12H2
    • InChI Key: DMMFSCDINNZFAG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1CNN)(F)F

Computed Properties

  • Exact Mass: 190.07178278g/mol
  • Monoisotopic Mass: 190.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 254.4±40.0 ºC (760 Torr),
  • Flash Point: 107.7±27.3 ºC,
  • Solubility: Slightly soluble (4.2 g/l) (25 º C),

{[2-(trifluoromethyl)phenyl]methyl}hydrazine Pricemore >>

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